8-[(4-benzylpiperazin-1-yl)methyl]-7-(3-chlorobenzyl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione

Specification

• Molecular Formula: C26H29ClN6O2
• Molecular Weight: 493.0 g/mol
• IUPAC Name: 8-[(4-benzylpiperazin-1-yl)methyl]-7-[(3-chlorophenyl)methyl]-1,3-dimethylpurine-2,6-dione
• Standard InChI: InChI=1S/C26H29ClN6O2/c1-29-24-23(25(34)30(2)26(29)35)33(17-20-9-6-10-21(27)15-20)22(28-24)18-32-13-11-31(12-14-32)16-19-7-4-3-5-8-19/h3-10,15H,11-14,16-18H2,1-2H3
• Standard InChI Key: FKWNQOGVFIRNIX-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)CN3CCN(CC3)CC4=CC=CC=C4)CC5=CC(=CC=C5)Cl

Introduction

Chemical Structure and Nomenclature

Molecular Architecture

The compound’s purine backbone is substituted at the 1- and 3-positions with methyl groups, while the 7- and 8-positions are functionalized with a 3-chlorobenzyl chain and a 4-benzylpiperazine-methyl group, respectively. This configuration enhances its ability to interact with biological targets, particularly in the central nervous system. The IUPAC name—8-[(4-benzylpiperazin-1-yl)methyl]-7-[(3-chlorophenyl)methyl]-1,3-dimethylpurine-2,6-dione—reflects these substituents systematically.

Key Structural Features

• Purine Core: Facilitates base-pairing mimicry and receptor binding.

• Benzylpiperazine Moiety: Enhances lipophilicity and pharmacokinetic properties.

• 3-Chlorobenzyl Group: Introduces electron-withdrawing effects, potentially stabilizing receptor interactions.

Property	Value
Molecular Formula	C₂₆H₂₉ClN₆O₂
Molecular Weight	493.0 g/mol
Canonical SMILES	CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)CN3CCN(CC3)CC4=CC=CC=C4)CC5=CC(=CC=C5)Cl
PubChem CID	4890211

Synthesis and Optimization

Synthetic Pathway

The synthesis involves sequential alkylation and coupling reactions:

• Purine Core Preparation: Methylation of xanthine derivatives at positions 1 and 3.

• Benzylpiperazine Incorporation: Nucleophilic substitution of a chloromethyl intermediate with 4-benzylpiperazine.

• 3-Chlorobenzyl Addition: Suzuki-Miyaura coupling or alkylation to attach the chlorobenzyl group.

Critical intermediates are characterized via ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry to ensure fidelity. Yield optimization focuses on solvent selection (e.g., DMF for polar intermediates) and catalytic systems (e.g., palladium for cross-couplings).

Biological Activities and Mechanisms

Proposed Mechanism

• Receptor Modulation: Binds to adenosine A₁ and A₂ₐ receptors, attenuating excitotoxicity.

• Oxidative Stress Mitigation: Scavenges free radicals via the pyrazolone fragment in related compounds.

Comparative Pharmacological Profile

Structural Analogues and Activity Trends

A comparative analysis of benzylpiperazine-purine derivatives reveals that electron-withdrawing substituents (e.g., nitro, chloro) enhance neuroprotection compared to electron-donating groups (e.g., methoxy). For instance, a nitro-substituted analogue延长ed mouse survival time by 15.41 minutes post-cerebral ischemia, outperforming the chloro variant (6.81 minutes).

Compound	Substituent (R)	Cell Viability Improvement (%)	Survival Time (min)
8l (Nitro)	4-NO₂	50.28	15.41
8d (Chloro)	4-Cl	42.77	7.46
8a (Methoxy)	4-OCH₃	23.38	5.48